Cas no 229165-58-6 (L-Phenylalanine, N-([1,1'-biphenyl]-4-ylsulfonyl)-)

• Product Name: L-Phenylalanine, N-([1,1'-biphenyl]-4-ylsulfonyl)-
• CAS No: 229165-58-6
• MF: C₂₁H₁₉NO₄S
• MW: 381.44486451149
• CID: 1412438
• PubChem ID: 44372530
• Update Time: 2025-04-20

L-Phenylalanine, N-([1,1'-biphenyl]-4-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-([1,1'-biphenyl]-4-ylsulfonyl)-
• (2S)-3-phenyl-2-[(4-phenylphenyl)sulfonylamino]propanoic acid
• DTXSID50658530
• CHEMBL351806
• (S)-2-(Biphenyl-4-sulfonylamino)-3-phenyl-propionic acid
• BDBM50063134
• 229165-58-6
• N-([1,1'-Biphenyl]-4-sulfonyl)-L-phenylalanine

• Inchi： 1S/C21H19NO4S/c23-21(24)20(15-16-7-3-1-4-8-16)22-27(25,26)19-13-11-18(12-14-19)17-9-5-2-6-10-17/h1-14,20,22H,15H2,(H,23,24)/t20-/m0/s1
• InChI Key： JBYHBQIDTNHWJF-FQEVSTJZSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2)=CC=1)(N[C@H](C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 381.10357
• Monoisotopic Mass: 381.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47